N-cyclopropyl-2-[6-oxo-3-(4-phenylpiperazin-1-yl)pyridazin-1(6H)-yl]acetamide

• IUPAC Name: N-cyclopropyl-2-[6-oxo-3-(4-phenylpiperazin-1-yl)pyridazin-1-yl]acetamide
• InChI: InChI=1S/C19H23N5O2/c25-18(20-15-6-7-15)14-24-19(26)9-8-17(21-24)23-12-10-22(11-13-23)16-4-2-1-3-5-16/h1-5,8-9,15H,6-7,10-14H2,(H,20,25)
• InChI Key: GEDNDIXKNGLENT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2C(=O)C=CC(=N2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

N-cyclopropyl-2-[6-oxo-3-(4-phenylpiperazin-1-yl)pyridazin-1(6H)-yl]acetamide is a pyridazinone-based acetamide derivative characterized by a cyclopropyl group on the acetamide nitrogen and a 4-phenylpiperazine moiety at the 3-position of the pyridazinone ring. Pyridazinone derivatives are widely studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties . The structural uniqueness of this compound lies in its dual functionalization: the cyclopropyl group may confer metabolic stability, while the phenylpiperazine moiety could enhance receptor-binding affinity, particularly in neurological or proliferative targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-2-[6-oxo-3-(4-phenylpiperazin-1-yl)pyridazin-1(6H)-yl]acetamide typically involves multiple steps, starting from readily available starting materialsCommon reaction conditions involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to achieve high yields and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-2-[6-oxo-3-(4-phenylpiperazin-1-yl)pyridazin-1(6H)-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The phenylpiperazine and cyclopropyl groups can be substituted with other functional groups to create new analogs.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired transformations occur efficiently .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups, leading to a diverse array of analogs with potentially different biological activities .

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: It has been investigated for its interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: The compound shows promise as a lead compound for the development of new drugs, particularly in the treatment of neurological disorders and infectious diseases.

Industry: Its unique structure and reactivity make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[6-oxo-3-(4-phenylpiperazin-1-yl)pyridazin-1(6H)-yl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The phenylpiperazine moiety is known to interact with neurotransmitter receptors, potentially modulating their activity. The pyridazinone ring may also play a role in binding to specific proteins, influencing their function and leading to the observed biological effects .

Comparison with Similar Compounds

Discussion

Piperazine substituents play a critical role in modulating activity: fluorophenyl and chlorophenyl groups enhance cytotoxicity, while methyl groups may reduce efficacy due to steric constraints . Future studies should prioritize synthesizing the target compound and evaluating its pharmacokinetic and pharmacodynamic profiles relative to these analogues.